Cas no 1111109-69-3 (5-(3,5-dimethylphenyl)-1H-pyridin-2-one)

• Product Name: 5-(3,5-dimethylphenyl)-1H-pyridin-2-one
• CAS No: 1111109-69-3
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 2606719
• PubChem ID: 53217561
• Update Time: 2025-04-21

5-(3,5-dimethylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethylphenyl)-1H-pyridin-2-one
• 1111109-69-3
• DTXSID10682593
• 5-(3,5-Dimethylphenyl)pyridin-2(1H)-one
• 5-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%
• MFCD11876529
• 5-(3,5-DIMETHYLPHENYL)-2-HYDROXYPYRIDINE

• Inchi： 1S/C13H13NO/c1-9-5-10(2)7-12(6-9)11-3-4-13(15)14-8-11/h3-8H,1-2H3,(H,14,15)
• InChI Key： JDDHQLDOWCXZTO-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų